4-({4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}methyl)benzonitrile

• IUPAC Name: 4-[[4-(6-pyrazol-1-ylpyridazin-3-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C19H19N7/c20-14-16-2-4-17(5-3-16)15-24-10-12-25(13-11-24)18-6-7-19(23-22-18)26-9-1-8-21-26/h1-9H,10-13,15H2
• InChI Key: MIYOAYIKOJEYDV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)C#N)C3=NN=C(C=C3)N4C=CC=N4
• Molecular Formula: C19H19N7
• Molecular Weight: 345.4 g/mol

Description

4-({4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}methyl)benzonitrile is a synthetic compound that has been studied extensively in the fields of medicinal chemistry, drug design, and biochemistry. This compound has been found to have several interesting properties, including the ability to interact with several biological targets, making it a promising candidate for drug development.

Scientific Research Applications

4-({4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}methyl)benzonitrile has been studied extensively in the fields of medicinal chemistry, drug design, and biochemistry. This compound has been found to interact with several biological targets, including proteins, enzymes, and receptors. It has been used in the study of cancer, Alzheimer’s disease, and other diseases. It has also been used to study the effects of drugs on the human body, as well as to design new drugs.

Mechanism of Action

Target of Action

The primary target of this compound is the c-Met kinase . c-Met, also known as the mesenchymal epithelial transition factor, is a receptor tyrosine kinase (RTK) family member . It plays a crucial role in normal development and is known to be overexpressed and mutated in a variety of human cancer types .

Mode of Action

The compound interacts with its target, c-Met kinase, by inhibiting its enzymatic activity . This inhibition disrupts the signaling pathways that are mediated by c-Met, leading to changes in cellular processes such as proliferation, scattering, invasion, and metastasis .

Biochemical Pathways

The inhibition of c-Met kinase affects several downstream signaling pathways, including the MAPK, PIP3K, and STAT pathways . These pathways are involved in various cellular processes, including invasive growth, migration, proliferation, and survival . Dysregulation of c-Met kinase and these pathways is observed in many cancers .

Result of Action

The result of the compound’s action is the inhibition of c-Met kinase activity, leading to disruption of the associated signaling pathways . This can result in decreased tumorigenic invasive growth, migration, proliferation, survival, and metastasis . Therefore, the compound has potential therapeutic effects in the treatment of various tumors .

Advantages and Limitations for Lab Experiments

4-({4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}methyl)benzonitrile has several advantages for use in laboratory experiments. It is a synthetic compound, which makes it easier to obtain and use in experiments. In addition, it has been found to interact with several biological targets, making it a promising candidate for drug development. However, there are some limitations to using this compound in laboratory experiments, including the difficulty of obtaining a pure sample and the lack of detailed information about its mechanism of action.

Future Directions

There are several potential future directions for 4-({4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}methyl)benzonitrile. Further research could be done to better understand the mechanism of action of this compound and to identify additional biological targets it may interact with. In addition, further research could be done to determine the efficacy of this compound in treating various diseases. Finally, further research could be done to develop new drugs based on this compound.

Synthesis Methods

4-({4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}methyl)benzonitrile is synthesized through a multi-step process beginning with the reaction of 4-bromobenzonitrile with a mixture of potassium carbonate and potassium hydroxide. This reaction produces 4-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}methylbenzonitrile, which is then reacted with sodium hydroxide to yield the desired product. The reaction is carried out in a solvent such as dimethyl sulfoxide (DMSO) at a temperature of around 100°C.